Explore by Category Food Additive Standards

Ascorbyl palmitate

Ascorbyl palmitate is a chemical compound used in scientific research. It acts as an antioxidant and is commonly applied in various fields including pharmaceutical and food industries. Its versatility and potential as an additive make it an intriguing topic for further investigation.

CAS No.:137-66-6

Molecular Formula:C22H38O7

Molecular Weight:414.5 g/mol

Availability: In Stock

Curcumin

Curcumin, a chemical compound found in turmeric, holds immense potential in scientific research. Known for its antioxidant and anti-inflammatory properties, it is widely studied for its potential in treating various diseases like cancer, Alzheimer's, and diabetes. Its versatile nature allows researchers to explore its applications in drug development, neuroprotection, and even wound healing. Curcumin's unique properties make it a fascinating subject for further investigation.

CAS No.:458-37-7

Molecular Formula:C21H20O6

Molecular Weight:368.4 g/mol

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Monosodium glutamate

Monosodium glutamate, a chemical compound commonly known as MSG, is widely used as a flavor enhancer in the food industry. However, its applications extend beyond culinary purposes. In scientific research, MSG finds utility in studying taste perception and the role of glutamate receptors in various physiological processes.

CAS No.:142-47-2

Molecular Formula:C5H8NNaO4

Molecular Weight:169.11 g/mol

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Tartrazine

Tartrazine, a chemical compound, is widely used as a yellow food coloring. Beyond its culinary applications, Tartrazine serves as a valuable tool in scientific research, particularly in the fields of biochemistry and pharmaceuticals. Its versatile nature allows researchers to study various aspects, including chemical reactions and complex mechanisms, paving the way for advancements in these domains.

CAS No.:1934-21-0

Molecular Formula:C16H12N4NaO9S2+

Molecular Weight:491.4 g/mol

Availability: In Stock

Acid yellow 17

C.I. Acid Yellow 17, disodium salt is a chemical compound used in scientific research. It is a versatile material with various applications, including dyeing, staining, and colorimetric assays. Its unique properties make it valuable for studying molecular interactions and identifying specific compounds.

CAS No.:6359-98-4

Molecular Formula:C16H12Cl2N4NaO7S2

Molecular Weight:530.3 g/mol

Availability: In Stock

Chlorophyll B

Chlorophyll B, a vital chemical compound, plays a significant role in photosynthesis. With its unique structure, it absorbs light in the green range, complementing Chlorophyll A. This compound finds immense applications in scientific research, aiding in the study of plant physiology, photosynthetic efficiency, and environmental monitoring.

CAS No.:519-62-0

Molecular Formula:C55H71MgN4O6+

Molecular Weight:908.5 g/mol

Availability: In Stock

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